3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)ethylamino]-1-(4-methoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H24N2O5/c1-26-16-7-5-15(6-8-16)23-20(24)13-17(21(23)25)22-11-10-14-4-9-18(27-2)19(12-14)28-3/h4-9,12,17,22H,10-11,13H2,1-3H3
• InChI Key: ZHVHDJFDVFKQNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity in recent years as a designer drug and has been associated with numerous deaths due to its high potency and potential for abuse. Despite its negative reputation, U-47700 has also been the subject of scientific research, particularly in the fields of pharmacology and toxicology.

Mechanism of Action

3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione acts as an agonist at the μ-opioid receptor, which is responsible for mediating the analgesic and euphoric effects of opioids. It also has some affinity for the δ-opioid receptor, which is involved in the modulation of pain perception. 3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione produces its effects by activating these receptors, leading to the release of endogenous opioids and the inhibition of neurotransmitter release.
Biochemical and Physiological Effects:
3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It also has the potential to cause cardiovascular effects, such as hypotension and bradycardia. 3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione has been shown to be more potent than morphine, with a higher risk of overdose and death.

Advantages and Limitations for Lab Experiments

One advantage of 3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione in lab experiments is its high potency, which allows for the study of opioid receptors at lower concentrations. However, its potential for abuse and toxicity also pose limitations, as researchers must take precautions to ensure the safety of their subjects and avoid accidental exposure.

Future Directions

Future research on 3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione could focus on its potential use in the treatment of opioid addiction and withdrawal, as well as its effects on other neurotransmitter systems. Studies could also investigate the development of safer and more effective opioid medications, as well as the potential for 3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione to be used as a tool for studying opioid receptors and their functions.

Synthesis Methods

3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione can be synthesized using a variety of methods, including the reduction of 2,5-dimethoxy-N-(2-(4-methoxyphenyl)ethyl)pyrrolidin-1-yl)propanamide with sodium borohydride or lithium aluminum hydride. Other methods involve the use of palladium-catalyzed cross-coupling reactions or reductive amination.

Scientific Research Applications

3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione has been the subject of numerous scientific studies, particularly in the fields of pharmacology and toxicology. Researchers have investigated its binding affinity to opioid receptors, as well as its effects on pain perception, respiratory function, and cardiovascular function. 3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)-2,5-pyrrolidinedione has also been studied for its potential use in the treatment of opioid addiction and withdrawal.